Cas no 18646-81-6 (Thieno[3,2-b]thiophene-2,5-dicarboxylic acid)

• Product Name: Thieno[3,2-b]thiophene-2,5-dicarboxylic acid
• CAS No: 18646-81-6
• MF: C₈H₄O₄S₂
• MW: 228.244959831238
• CID: 4625517
• PubChem ID: 361864
• Update Time: 2025-06-13

Thieno[3,2-b]thiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2,5-dicarboxylic acid
• NSC625185
• THIENO(3,2-B)THIOPHENE-2,5-DICARBOXYLIC ACID
• YSWG403
• NCI60_007758
• CHEMBL1991772
• F87823
• NSC-625185
• Thieno[3,2-b]thiophene-2,5-dicarboxylicacid
• SCHEMBL1310113
• CS-0169794
• 18646-81-6
• EN300-392978
• Z1269232292
• AI-942/13331099
• AKOS024406279

• Inchi： 1S/C8H4O4S2/c9-7(10)5-1-3-4(14-5)2-6(13-3)8(11)12/h1-2H,(H,9,10)(H,11,12)
• InChI Key： JMURVZFFOUWCNW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 227.95510095 g/mol
• Monoisotopic Mass: 227.95510095 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131
• Molecular Weight: 228.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Thieno[3,2-b]thiophene-2,5-dicarboxylic acid

Comprehensive Overview of Thieno[3,2-b]thiophene-2,5-dicarboxylic acid (CAS No. 18646-81-6)

Thieno[3,2-b]thiophene-2,5-dicarboxylic acid (CAS No. 18646-81-6) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, organic electronics, and pharmaceutical research. This heterocyclic dicarboxylic acid derivative is characterized by its unique fused-ring structure, which imparts exceptional electronic and optical properties. Researchers and industry professionals are increasingly exploring its potential applications in organic semiconductors, conductive polymers, and advanced material synthesis.

The compound's molecular structure, featuring a thieno[3,2-b]thiophene core, makes it an attractive building block for designing high-performance materials. Its dicarboxylic acid functional groups allow for versatile chemical modifications, enabling the creation of novel derivatives with tailored properties. This adaptability has led to its use in cutting-edge applications such as flexible electronics, OLED displays, and solar cell technologies, aligning with the global push toward sustainable energy solutions.

In recent years, the demand for Thieno[3,2-b]thiophene-2,5-dicarboxylic acid has surged due to its role in developing next-generation electronic devices. Its ability to enhance charge transport and stability in organic thin-film transistors (OTFTs) has made it a focal point for researchers aiming to improve device performance. Additionally, its compatibility with solution-processing techniques positions it as a key component in the scalable production of printed electronics, a rapidly growing market driven by IoT and wearable technology trends.

From a synthetic chemistry perspective, the compound's CAS No. 18646-81-6 serves as a critical identifier for procurement and regulatory compliance. Its purity and stability are paramount for ensuring reproducible results in research and industrial applications. As such, suppliers and manufacturers emphasize rigorous quality control measures, including advanced analytical techniques like HPLC and NMR spectroscopy, to verify its specifications.

The versatility of Thieno[3,2-b]thiophene-2,5-dicarboxylic acid extends to its potential in biomedical applications. Preliminary studies suggest its derivatives could play a role in designing fluorescent probes or drug delivery systems, though further research is needed to explore these avenues fully. This intersection of materials science and biotechnology highlights the compound's multidisciplinary relevance.

Environmental considerations also come into play when discussing Thieno[3,2-b]thiophene-2,5-dicarboxylic acid. As industries seek greener alternatives, the compound's potential in biodegradable electronics and eco-friendly coatings is being investigated. Its synthetic pathways are being optimized to reduce waste and energy consumption, aligning with circular economy principles.

For researchers and engineers, understanding the structure-property relationships of this compound is essential. Computational modeling and experimental studies continue to reveal insights into how modifications to its core structure can fine-tune electronic band gaps, solubility, and thermal stability. These findings are instrumental in customizing materials for specific applications, from high-efficiency photovoltaics to sensors with ultra-low detection limits.

In summary, Thieno[3,2-b]thiophene-2,5-dicarboxylic acid (CAS No. 18646-81-6) represents a cornerstone in modern functional material design. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, ensure its continued relevance in addressing technological challenges. As innovation in organic electronics and sustainable materials accelerates, this compound is poised to remain at the forefront of scientific and industrial progress.